N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H9ClF3NO/c15-11-5-7-12(8-6-11)19-13(20)9-1-3-10(4-2-9)14(16,17)18/h1-8H,(H,19,20)
• InChI Key: FIYRJTNBJGDRHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C14H9ClF3NO
• Molecular Weight: 299.67 g/mol
• CAS No.: 329906-02-7

Description

N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C14H9ClF3NO and its molecular weight is 299.68. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

N-(4-chlorophenyl)-4-(trifluoromethyl)benzamide and related compounds have been extensively studied for their crystal structures. These studies reveal the bond lengths, angles, and conformations, contributing significantly to the understanding of molecular interactions in the solid state. For instance, the geometry of 4-Chloro-N-(3-chlorophenyl)benzamide was theoretically calculated and compared with XRD structures, showing agreement in bond lengths and angles (Panicker et al., 2010). Similarly, other studies focused on the crystal structures of various benzamide derivatives, detailing their conformations and intermolecular interactions (Gowda et al., 2008), (Mondal et al., 2018).

Synthesis and Characterization

The synthesis and characterization of benzamide derivatives, including this compound, have been topics of research, focusing on the production and analysis of these compounds. Studies have explored the synthesis of tritium-labeled benzamides, providing insights into their molecular structure and potential applications (Hong et al., 2015).

Spectroscopic Properties and Antipathogenic Activity

Research has also been conducted on the spectroscopic properties and antipathogenic activity of benzamide derivatives. This includes studies on new thiourea derivatives of benzamides, examining their interactions with bacterial cells and potential as antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Structural Activity Relationships in Anticancer Research

The structure-activity relationships of benzamide derivatives have been explored in the context of anticancer research. This includes the synthesis and testing of niclosamide derivatives against various cancer cells, with a focus on optimizing these compounds as potential anticancer agents (Tang et al., 2017).

Insecticidal Applications

Some studies have investigated the insecticidal properties of substituted benzamides, including their efficacy against specific insect species. This research is critical in developing new insecticides and understanding the molecular basis of their activity (Haynes, 1987).